Cas no 23055-10-9 (1,4-dimethyl but-2-enedioate)

1,4-dimethyl but-2-enedioate Properties

Names and Identifiers

• Dimethyl fumarate
• 2-Butenedioicacid, 1,4-dimethyl ester
• 1,4-dimethyl but-2-enedioate
• 1455 H.C
• 1455 H.C.
• AC1L33TB
• acetylene derivative
• BRN 1704264
• but-2-ynedioic acid dimethyl ester
• dimethyl but-2-endioate
• Dimethyl ethyl phosphate
• dimethyl ethylenedicarboxylate
• Dimethylaethylphosphat
• phosphoric acid ethyl ester dimethyl ester
• Phosphoric acid, dimethyl ethyl ester
• Phosphorsaeure-aethylester-dimethylester
• trans-1,2-Ethylenedicarboxylic acid dimethyl ester
• Dimethylester kyseliny fumarove [Czech]
• Dimethyl (E)-but-2-enedioate
• 2-Butenedioic acid (2E)-, 1,4-dimethyl ester
• DIMETHYL FUMARATE [JAN]
• 12287-98-8
• dimethyl trans-butenedioate
• NSC-25942
• Dimethyl (2e)-2-butenedioate
• Ethylene,2-bis(methoxycarbonyl)-, trans-
• NSC-167432
• EOU
• GTPL7045
• DIMETHYL FUMARATE [MI]
• Pharmakon1600-01506154
• LS-13141
• BIS-METHYL ESTER
• s2586
• trans-Butenedioic acid dimethyl ester
• (E)-CH3OC(O)CH=CHC(O)OCH3
• Methyl fumarate
• (E)-2-Butenedioic Acid, Dimethyl Ester
• BG 12 compound
• Fumaric acid-dimethyl ester
• DIMETHYL FUMARATE [ORANGE BOOK]
• trans-1, 2-Ethylenedicarboxylic acid dimethyl ester
• MFCD00064438
• SCHEMBL41835
• Z49500377
• AB00172980_03
• 4-02-00-02205 (Beilstein Handbook Reference)
• CHEMBL2107333
• D03846
• BG-00012
• 2-Butenedioic acid (E)-, dimethyl ester
• Dimethyl (E)-butenedionate
• Dimethyl fumarate [USAN]
• Q418123
• SCHEMBL41836
• FAG201
• AZL 0 211089
• BG 12
• FAG-201
• WLN: 1OV1U1VO1 -T
• SR-01000944222-1
• dimethyl-fumarate
• Ethylene, 1,2-bis(methoxycarbonyl)-, trans-
• Dimethyl 2-butenedioate
• LAS-41008
• 1,2-bis(methoxycarbonyl)-trans-ethylene
• H11241
• Dimethyl fumar
• AZL-O-211089
• BDBM50504654
• EN300-16090
• FP-187
• CS-0909
• LAS41008
• 2-Butenedioic acid (2E)-, dimethyl ester
• Dimethyl fumarate (USAN)
• Fumarate, Dimethyl
• NSC25942
• Fumaric acid dimethyl ester
• Fumaric acid-dimethyl ester 1000 microg/mL in Acetonitrile
• 2(E)-Butenedioic acid 1,4-dimethyl ester
• Dimethylfumarate
• 2-Butenedioic acid, dimethyl ester, (2E)-
• Dimethyl ester(E)-2-Butenedioic acid
• But-2-enedioic acid, dimethyl ester
• CHEBI:76004
• DB08908
• 2-Butenedioic acid, dimethylester
• But-2-enedioic aciddimethyl ester
• AB00172980_04
• CS-0369103
• CCG-213618
• (E)-but-2-enedioic acid dimethyl ester
• HSDB 7725
• BG-12 (Fumarate)
• BG-12
• Dimethylester kyseliny fumarove
• DIMETHYL FUMARATE [WHO-DD]
• NSC 167432
• AZL O 211089
• Tecfidera (TN)
• BRD-K31111078-001-01-8
• Dimethyl (E)-Butenedioate
• BG 12 [Fumarate]
• HY-17363
• 1,4-dimethyl (2E)-but-2-enedioate
• TL 353
• FAG 201
• Tecfidera
• Panaclar
• F0001-1675
• NSC760139
• F0069
• Dimethyl trans-ethylenedicarboxylate
• BG-12 [Fumarate]
• AI3-07872
• Fumaderm
• 2-butenedioic acid, (2E)-, dimethyl ester
• DIMETHYL FUMARATE [HSDB]
• HMS3264D14
• NSC-760139
• Dimethyl ester(2E)-2-Butenedioic acid
• 2-BUTENEDIOIC ACID, DIMETHYL ESTER, (E)-
• AKOS000121333
• AZL-0211089
• dimethyl (~{E})-but-2-enedioate
• 2-Butenedioic acid, dimethyl ester
• Fumaric acid, dimethyl ester
• Allomaleic acid dimethyl ester
• BG 00012
• Dimethyl fumarate, Vetec(TM) reagent grade, 97%
• DIMETHYL FUMARATE [VANDF]
• EN300-305306
• FP187
• 624-49-7
• FUMARIC ACID DIMETHYL ESTER (1,1,1,8,8,8-D6)
• BRN 0774590
• Dimethyl fumarate (JAN/USAN)
• (E)-Dimethyl fumarate
• Boletic acid dimethyl ester
• (E/Z)-Dimethyl fumarate
• EINECS 210-849-0
• Dimethyl fumarate, 97%
• BG 12 (Fumarate)
• dimethyl (2E)-but-2-enedioate
• Fumaric acid, dimethyl ester (8CI)
• 23055-10-9
• Dimethyl fumarate, certified reference material, TraceCERT(R)
• UNII-FO2303MNI2
• SW219154-1
• DTXSID4060787
• FO2303MNI2
• BG00012
• SR-01000944222
• NSC167432
• NSC 25942
• +Expand

• InChIKey： LDCRTTXIJACKKU-ONEGZZNKSA-N
• Inchi： InChI=1S/C6H8O4/c1-9-5(7)3-4-6(8)10-2/h3-4H,1-2H3/b4-3+
• SMILES： C(OC)(=O)/C=C/C(OC)=O

Computed Properties

• Exact Mass: 144.042259
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.042259
• Heavy Atom Count: 10
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: -0.11140
• PSA: 52.60000
• Boiling Point: 193 deg C
• Melting Point: 103.5 deg C